![molecular formula C11H19IN2O B2380792 1-sec-butyl-4-iodo-5-(isopropoxymethyl)-1H-pyrazole CAS No. 1856059-86-3](/img/structure/B2380792.png)
1-sec-butyl-4-iodo-5-(isopropoxymethyl)-1H-pyrazole
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Description
1-sec-butyl-4-iodo-5-(isopropoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using a specific method. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research are discussed in detail below.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Room temperature ICl-induced dehydration/iodination has been used to synthesize functionally substituted 1-acyl-4-iodo-1H-pyrazoles (Waldo, Mehta, & Larock, 2008).
- Characterization of Pyrazole Derivatives : Detailed NMR chemical shifts studies have been conducted for various pyrazole derivatives, providing insights into their structural properties (Cabildo, Claramunt, & Elguero, 1984).
Catalytic and Bioactive Properties
- Catalytic Activity : Polynuclear copper(I) pyrazolate complexes have shown catalytic activities in cyclopropanation reactions of olefins (Maspero, Brenna, Galli, & Penoni, 2003).
- Bioactivity : Novel 5,6-dihydropyrrolo[3,4-c]pyrazol-4-(1H)one derivatives have been synthesized for their inhibitory activity against plant pathogenic fungi (Wang, Chen, Zhang, Zhao, & Yang, 2015).
Structural Analysis and Applications
- Structural Chameleon Nature : Studies on metalated 1-(p-methoxybenzyl)pyrazole revealed its ability to mutate into different regioisomers, highlighting its structural versatility (Ondi & Schlosser, 2006).
- Synthesis of Substituted Pyrazoles : Research has been conducted on the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles, demonstrating different regioselectivity based on reaction conditions (Martins, Marzari, Frizzo, Zanatta, Buriol, Andrade, Zanatta, & Bonacorso, 2012).
Miscellaneous Applications
- Insecticidal Activity : Novel 1-alkyl-3-sulfonyloxypyrazole-4-carboxamide derivatives were synthesized and evaluated for high insecticidal activity (Ohno, Nagaoka, Hirai, Uchida, Kochi, Yamada, & Tokumura, 2010).
- Novel Synthetic Routes : Research has been conducted on new methods for synthesizing 5-amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carbonitrile, a versatile intermediate for preparing pyrazole derivatives (Bobko, Kaura, Evans, & Su, 2012).
properties
IUPAC Name |
1-butan-2-yl-4-iodo-5-(propan-2-yloxymethyl)pyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19IN2O/c1-5-9(4)14-11(7-15-8(2)3)10(12)6-13-14/h6,8-9H,5,7H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHHGYIZBWNFIOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=C(C=N1)I)COC(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19IN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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